Cas no 1261987-88-5 (5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid)

• Product Name: 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid
• CAS No: 1261987-88-5
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• MDL: MFCD18318114
• CID: 2767798
• PubChem ID: 53224032
• Update Time: 2025-11-05

5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70688036
• MFCD18318114
• 1261987-88-5
• 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid, 95%
• 5-(3,5-Dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-(3,5-DICHLOROPHENYL)-2-HYDROXYNICOTINIC ACID
• 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid

• MDL： MFCD18318114
• Inchi： 1S/C12H7Cl2NO3/c13-8-1-6(2-9(14)4-8)7-3-10(12(17)18)11(16)15-5-7/h1-5H,(H,15,16)(H,17,18)
• InChI Key： SPPLLLPBZOXRDU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CNC(C(C(=O)O)=C1)=O)Cl

Computed Properties

• Exact Mass: 282.98
• Monoisotopic Mass: 282.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 2.9

Additional information on 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid

5-(3,5-Dichlorophenyl)-2-hydroxynicotinic Acid (CAS No. 1261987-88-5): An Overview of Its Properties, Applications, and Recent Research

5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid (CAS No. 1261987-88-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DHPHA, is characterized by its distinct molecular structure, which includes a dichlorophenyl group and a hydroxynicotinic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid is C₁₃H₉Cl₂NO₃, and its molecular weight is approximately 294.11 g/mol. The compound is a white to off-white solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various experimental settings, including in vitro assays and in vivo studies.

DHPHA has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, DHPHA has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway. These findings suggest that DHPHA could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid have also been studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a moderate half-life, making it suitable for chronic administration. However, further studies are needed to optimize its pharmacokinetic profile for clinical use.

In terms of safety, preclinical studies have indicated that DHPHA has a favorable safety profile at therapeutic doses. However, like any new compound, it is essential to conduct comprehensive toxicity studies to ensure its safety before advancing to clinical trials. These studies will help identify any potential adverse effects and guide the development of safe dosing regimens.

The structural similarity of DHPHA to other known bioactive compounds has led researchers to explore its potential as a lead compound for drug discovery. By modifying the molecular structure through chemical synthesis, scientists aim to enhance its potency and selectivity while reducing side effects. This approach has already yielded promising results, with several derivatives showing improved biological activity compared to the parent compound.

Beyond its therapeutic applications, 5-(3,5-Dichlorophenyl)-2-hydroxynicotinic acid has also found use in analytical chemistry. Its unique spectral properties make it a useful standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. This utility extends to quality control processes in pharmaceutical manufacturing and environmental monitoring.

In conclusion, DHPHA (CAS No. 1261987-88-5) is a multifaceted compound with significant potential in both research and practical applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for drug development, while its analytical utility ensures its relevance in various scientific fields. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this intriguing compound.